Cas no 1203387-95-4 (3-(2,5-dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide)

• Product Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide
• CAS No: 1203387-95-4
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 6322998
• PubChem ID: 45502064
• Update Time: 2025-07-08

3-(2,5-dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide
• AKOS024506747
• 1203387-95-4
• F5323-0051
• 3-(2,5-dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• 3-(2,5-dioxopyrrolidin-1-yl)-N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide
• VU0641853-1
• 3-(2,5-dioxopyrrolidin-1-yl)-N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)benzamide

• Inchi： 1S/C18H18N4O3/c1-21-17(13-6-3-7-14(13)20-21)19-18(25)11-4-2-5-12(10-11)22-15(23)8-9-16(22)24/h2,4-5,10H,3,6-9H2,1H3,(H,19,25)
• InChI Key： VGKBOCXNBDJFBF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)N1C(CCC1=O)=O)NC1=C2C(CCC2)=NN1C

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.3Ų

Additional information on 3-(2,5-dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide

3-(2,5-Dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide (CAS No. 1203387-95-4): An Overview

3-(2,5-Dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide (CAS No. 1203387-95-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and features a unique structural arrangement that includes a pyrrolidinone moiety and a cyclopentacpyrazolyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The pyrrolidinone moiety is a well-known functional group in organic chemistry and is often utilized in the synthesis of bioactive molecules due to its ability to form stable amide bonds. In the context of 3-(2,5-dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide, this moiety plays a crucial role in enhancing the compound's solubility and stability, which are essential properties for drug candidates. Additionally, the presence of the cyclopentacpyrazolyl group contributes to the compound's unique pharmacological profile by providing specific binding interactions with target proteins.

Recent studies have highlighted the potential of 3-(2,5-dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 3-(2,5-dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide has also shown promise in cancer research. Preclinical studies have demonstrated its ability to selectively target cancer cells by disrupting critical cellular processes such as cell cycle progression and apoptosis. For instance, it has been reported to induce cell cycle arrest at the G1/S phase and promote apoptosis in various cancer cell lines. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer agents currently under development.

The pharmacokinetic properties of 3-(2,5-dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide have also been extensively studied. Its high oral bioavailability and favorable metabolic stability make it an attractive candidate for further clinical evaluation. Moreover, its low toxicity profile in preclinical models supports its potential for safe use in humans. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and exert its therapeutic effects without causing significant adverse reactions.

From a synthetic perspective, the preparation of 3-(2,5-dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide involves a multi-step process that requires careful optimization to achieve high yields and purity. Key steps include the formation of the pyrrolidinone ring through an intramolecular cyclization reaction and the coupling of the benzamide moiety with the cyclopentacpyrazolyl group using advanced coupling techniques such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination. The synthesis of this compound has been optimized by several research groups, leading to more efficient and scalable methods that can support large-scale production for clinical trials.

Despite its promising therapeutic potential, further research is needed to fully elucidate the mechanisms of action and optimize the pharmacological properties of 3-(2,5-dioxopyrrolidin-1-yl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide. Ongoing studies are focusing on identifying specific molecular targets and signaling pathways involved in its biological effects. Additionally, efforts are being made to develop novel derivatives with enhanced potency and selectivity for specific disease indications.

In conclusion, 3-(2,5-dioxopyrrolidin-1-y l)-N-{2-methyl - 2 H , 4 H , 5 H , 6 H -cyclo pent ac pyra zol - 3 - yl }benza mide (CAS No. 1203387 -95 -4) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both academic research and pharmaceutical industries. As more data becomes available from ongoing studies and clinical trials, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.